Cas no 38125-81-4 (3-chloro-4-(methylsulfanyl)benzaldehyde)

• Product Name: 3-chloro-4-(methylsulfanyl)benzaldehyde
• CAS No: 38125-81-4
• MF: C₈H₇ClOS
• MW: 186.658580064774
• MDL: MFCD24056861
• CID: 1488404
• PubChem ID: 18463640
• Update Time: 2025-04-21

3-chloro-4-(methylsulfanyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-4-(methylthio)-
• 3-chloro-4-(methylthio)benzaldehyde
• 3-chloro-4-(methylsulfanyl)benzaldehyde
• LMPPOJFNFLYALG-UHFFFAOYSA-N
• DB-304521
• AKOS019730240
• Z1436297421
• 38125-81-4
• EN300-1179721
• 3-Chloro-4-methylsulfanyl-benzaldehyde
• MFCD24056861
• CS-0194891
• SCHEMBL1575377
• AT16394
• 3-chloro-4-methylsulfanylbenzaldehyde
• 3-chloro-4-(methylthio)benzaidehyde

• MDL： MFCD24056861
• Inchi： 1S/C8H7ClOS/c1-11-8-3-2-6(5-10)4-7(8)9/h2-5H,1H3
• InChI Key： LMPPOJFNFLYALG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1SC

Computed Properties

• Exact Mass: 185.99071
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives